Cas no 896290-71-4 (2-{4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-{4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 896290-71-4
• MF: C₁₅H₁₂F₃N₅O₂S
• MW: 383.348291397095
• CID: 6043306
• PubChem ID: 7267572
• Update Time: 2025-06-03

2-{4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide
• 2-[(4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• F2563-0139
• 2-{[4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(trifluoromethoxy)phenyl]acetamide
• AKOS002065876
• JRRCMHGKGWNAIR-UHFFFAOYSA-N
• 896290-71-4
• 2-((4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide

• Inchi： 1S/C15H12F3N5O2S/c16-15(17,18)25-12-5-3-11(4-6-12)20-13(24)9-26-14-21-19-10-23(14)22-7-1-2-8-22/h1-8,10H,9H2,(H,20,24)
• InChI Key： JRRCMHGKGWNAIR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)CSC1N(N2C=CC=C2)C=NN=1

Computed Properties

• Exact Mass: 383.06638030g/mol
• Monoisotopic Mass: 383.06638030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide

Comprehensive Overview of 2-{4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide (CAS No. 896290-71-4)

The compound 2-{4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide (CAS No. 896290-71-4) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1H-pyrrole and 1,2,4-triazole core, combined with a trifluoromethoxy substituent, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most searched questions in the realm of organic chemistry is how heterocyclic compounds like 1,2,4-triazoles contribute to drug discovery. The 2-{4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl} moiety in this compound is particularly noteworthy due to its ability to enhance molecular interactions with biological targets. Researchers are increasingly focusing on such scaffolds to develop enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine.

The trifluoromethoxy group in this molecule is another highlight, as fluorinated compounds are gaining traction in modern pharmacology. Fluorination often improves metabolic stability and bioavailability, making this compound a candidate for lead optimization in drug development. Recent studies suggest that trifluoromethoxy-containing molecules exhibit enhanced binding affinity to proteins, a topic frequently explored in computational chemistry forums and AI-driven drug design platforms.

From an agrochemical perspective, the sulfanyl linkage in 2-{4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide offers potential for designing crop protection agents. The triazole ring is known for its fungicidal properties, and combining it with a pyrrole unit could yield synergistic effects. This aligns with the global push for sustainable agriculture, where users often search for eco-friendly pesticides and low-residue formulations.

In terms of synthesis, the compound’s CAS No. 896290-71-4 serves as a critical identifier for researchers sourcing high-purity samples. Laboratories prioritizing structure-activity relationship (SAR) studies rely on such identifiers to ensure reproducibility. The compound’s acetamide segment also opens doors for derivatization, a hot topic in combinatorial chemistry discussions.

Environmental and regulatory considerations are paramount today. While this compound is not classified as hazardous, its biodegradability and ecotoxicity profile are subjects of ongoing investigation. These aspects resonate with the increasing user searches for green chemistry principles and sustainable synthesis methods.

In conclusion, 2-{4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide represents a versatile chemical entity with multifaceted applications. Its structural features cater to the evolving needs of drug discovery and agrochemical innovation, making it a compound worth watching in scientific literature and patent filings.